2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(2,6-dimethoxypyrimidin-4-yl)-1-methylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C13H22N4O3/c1-16-5-6-17(9-10(16)4-7-18)11-8-12(19-2)15-13(14-11)20-3/h8,10,18H,4-7,9H2,1-3H3
• InChI Key: MVKMVUSETQUJKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1CCO)C2=CC(=NC(=N2)OC)OC
• Molecular Formula: C13H22N4O3
• Molecular Weight: 282.34 g/mol

Description

2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol, also known as DMPE, is a chemical compound that has been widely used in scientific research due to its potential therapeutic properties. DMPE is a derivative of the antimalarial drug pyrimethamine and has been shown to have antitumor, antiviral, and anti-inflammatory effects.

Scientific Research Applications

2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to have a wide range of scientific research applications. It has been studied for its potential as an antitumor agent, as it has been shown to inhibit the growth of various cancer cell lines. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has also been studied for its potential as an antiviral agent, as it has been shown to inhibit the replication of viruses such as HIV and herpes simplex virus. Additionally, 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of arthritis.

Mechanism of Action

The mechanism of action of 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of DNA. This inhibition leads to the inhibition of DNA synthesis and cell growth. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in various signaling pathways. This inhibition leads to the inhibition of cell proliferation and inflammation.
Biochemical and Physiological Effects
2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has also been shown to inhibit the replication of viruses by interfering with the viral life cycle. Additionally, 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol in lab experiments is its potential as a therapeutic agent. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to have antitumor, antiviral, and anti-inflammatory effects, making it a promising candidate for further research. Additionally, 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol is relatively easy to synthesize and can be obtained in large quantities.
One limitation of using 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol in lab experiments is its potential toxicity. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to have cytotoxic effects on some cell lines, and its safety in humans has not been fully established. Additionally, 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol. One direction is to further investigate its potential as an antitumor agent. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to inhibit the growth of various cancer cell lines, and further research could lead to the development of new cancer therapies. Another direction is to investigate its potential as an antiviral agent. 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol has been shown to inhibit the replication of HIV and herpes simplex virus, and further research could lead to the development of new antiviral therapies. Additionally, further research could be done to investigate the safety and efficacy of 2-[4-(2,6-dimethoxy-4-pyrimidinyl)-1-methyl-2-piperazinyl]ethanol in humans.